Cas no 89326-65-8 (Pentanoyl chloride, 5-(4-methylphenoxy)-)

• Product Name: Pentanoyl chloride, 5-(4-methylphenoxy)-
• CAS No: 89326-65-8
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 604159
• PubChem ID: 71323606
• Update Time: 2025-04-19

Pentanoyl chloride, 5-(4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Pentanoyl chloride, 5-(4-methylphenoxy)-
• 5-(4-methylphenoxy)pentanoyl chloride
• 89326-65-8
• DTXSID50753175

• Inchi： 1S/C12H15ClO2/c1-10-5-7-11(8-6-10)15-9-3-2-4-12(13)14/h5-8H,2-4,9H2,1H3
• InChI Key： NDIOAFBHVLSDKU-UHFFFAOYSA-N
• SMILES： ClC(CCCCOC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 226.0760574g/mol
• Monoisotopic Mass: 226.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų